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handling moisture sensitivity of 3,4-
Bis(hydroxymethyl)furan

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4-Furandimethanol

CAS No.: 14496-24-3

Cat. No.: S773982

Chemical Profile & Handling Considerations

The table below summarizes the key identified properties of 3,4-Bis(hydroxymethyl)furan that are relevant
to its handling [1] [2].

Property Value |/ Description Handling Implication
Chemical 3,4-Bis(hydroxymethyl)furan; 3,4- Confirm substance identity using CAS number.
Names Furandimethanol
CAS Number  14496-24-3 Unique identifier for sourcing and
documentation.
Physical Liquid [1] Indicates risk of spills; requires containment.
State
Density 1.248 g/mL at 25°C [1] (or 1.283 Useful for calculations and volume
g/lcm3 [2]) measurements.
Boiling Point  137.4°C at 760 mmHg [2] Suggests stability at room temperature but may

degrade if heated.
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Property Value |/ Description Handling Implication

Flash Point 36.9°C [2] Flammable liquid; requires strict avoidance of
ignition sources (heat, sparks, open flames).

Functional Hydroxyl (x2) [1] High polarity and potential for hydrogen bonding,

Groups leading to hygroscopicity (moisture
absorption).

GHS Hazard Eye Damage 1 [1] Causes serious eye damage; must use
appropriate eye protection (tight-fitting safety
goggles).

Frequently Asked Questions (FAQSs)

e Q1: Why is 3,4-Bis(hydroxymethyl)furan considered moisture-sensitive? While not explicitly
stated in the search results, its two hydroxyl groups make it highly polar and likely hygroscopic. It can
absorb water from the atmosphere, which may lead to hydrolysis, product degradation, or unwanted

side reactions in synthesis.

e Q2: What is the recommended procedure for storing this chemical? Based on its properties, the

following storage conditions are advised:

o Environment: Store in a cool, dry, and well-ventilated place.

o Inert Atmosphere: For long-term storage or to maximize shelf-life, store under an inert gas
(e.g., nitrogen or argon) to minimize contact with oxygen and moisture.

o Container: Keep in a tightly sealed, air-tight container. A septum-sealed bottle is ideal for both
liquid handling and maintaining an inert atmosphere.

o Compatibility: Ensure the container material is compatible with alcohols and weak organic
acids.

¢ Q3: What should I do if I suspect my sample has been exposed to moisture? Signs of moisture

exposure could include cloudiness, a change in viscosity, or the formation of particulates.

o Visual Inspection: Carefully inspect the liquid for any visual changes.
o Do Not Use: If contamination is suspected, do not use the material for critical reactions.
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o Analysis: Characterization by techniques like NMR or Karl Fischer titration can confirm the
presence and amount of water.
o Disposal: Follow your institution's guidelines for the disposal of hazardous organic chemicals.

Troubleshooting Guide

Observation Potential Cause Recommended Action

Cloudy appearance or  Water absorption leadingto Do not use for sensitive synthesis. Visually
precipitate in liquid hydrolysis or separation. inspect future aliquots from a new, properly
stored batch.

Lower-than-expected Deactivated reagent due to  Use a new, sealed batch of the chemical.

reaction yield moisture contamination. Ensure all solvents and other reagents are
anhydrous.

Unexpected side Moisture-induced side Analyze the reaction pathway to identify

products in synthesis  reactions. potential hydrolysis products. Use

scrupulously dry techniques.

Recommended Experimental Workflow

The following diagram outlines a standard workflow for handling moisture-sensitive chemicals like 3,4-

Bis(hydroxymethyl)furan to ensure experimental integrity.
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Key Handling Protocols
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¢ Technique for Small-Scale Transfer: For transferring small volumes, use a dry glass syringe with a
needle. Puncture the septum of the storage bottle, quickly draw the required volume, and inject it
directly into your reaction vessel, which should also be under an inert atmosphere.

¢ Technique for Large-Scale Weighing: If you must open the container to weigh the liquid, perform
the operation in an inert atmosphere glovebox. If a glovebox is unavailable, perform the transfer
rapidly in a fume hood, purging the container headspace with inert gas before and after resealing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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